((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)(4-(thiophen-3-yl)phenyl)methanone

• IUPAC Name: (3-pyridin-3-yloxy-8-azabicyclo[3.2.1]octan-8-yl)-(4-thiophen-3-ylphenyl)methanone
• InChI: InChI=1S/C23H22N2O2S/c26-23(17-5-3-16(4-6-17)18-9-11-28-15-18)25-19-7-8-20(25)13-22(12-19)27-21-2-1-10-24-14-21/h1-6,9-11,14-15,19-20,22H,7-8,12-13H2
• InChI Key: LEJJDLGJAGWBQF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)C3=CC=C(C=C3)C4=CSC=C4)OC5=CN=CC=C5
• Molecular Formula: C23H22N2O2S
• Molecular Weight: 390.5 g/mol

Description

((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)(4-(thiophen-3-yl)phenyl)methanone is a useful research compound. Its molecular formula is C23H22N2O2S and its molecular weight is 390.5. The purity is usually 95%.
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Scientific Research Applications

Stereoselective Synthesis and Stereochemical Analysis

The compound has been utilized in the stereoselective synthesis of active metabolites of potent kinase inhibitors, showcasing its relevance in the development of therapeutic agents. For instance, it has been involved in the synthesis and stereochemical determination of active metabolites of the PI3 kinase inhibitor PKI-179, highlighting its application in the precise and targeted synthesis of pharmacologically relevant molecules (Zecheng Chen et al., 2010).

Synthesis of Organotin(IV) Complexes

Research has also explored the synthesis of organotin(IV) complexes with this compound, leading to the development of ligands that show promising antibacterial activities. These studies demonstrate the compound's utility in the creation of new materials with potential antimicrobial properties (H. Singh, J. Singh, Sunita Bhanuka, 2016).

Synthesis of Novel Aryl Derivatives

Additionally, the compound has been foundational in the synthesis of novel aryl derivatives that exhibit anti-inflammatory and anti-ulcer activities. This underscores its importance in the discovery and development of new therapeutic agents with potential applications in treating inflammation and gastric ulcers (A. Pasha, S. Mondal, N. Panigrahi, 2020).

Molecular Structure and Electronic Properties

Furthermore, studies have focused on the molecular structure and electronic properties of derivatives of this compound, offering insights into their potential electronic and photonic applications. This includes investigations into the structure-activity relationships, helping to guide the design of compounds with desired biological activities or physical properties (C. Cojocaru, A. Rotaru, V. Harabagiu, L. Săcărescu, 2013).